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For Researchers, Scientists, and Drug Development Professionals

Abstract
Citrinin is a mycotoxin produced by several species of fungi, including those from the genera

Penicillium, Aspergillus, and Monascus. It is a common contaminant of stored grains, fruits, and

other plant products, posing a potential health risk to humans and animals. This technical guide

provides a comprehensive overview of the molecular structure, physicochemical properties,

biosynthesis, and toxicological effects of citrinin. Detailed experimental protocols for its

extraction and analysis are provided, along with a visualization of its key signaling pathways.

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and food safety.

Molecular Structure and Physicochemical
Properties
Citrinin is a polyketide mycotoxin with a complex chemical structure. Its systematic IUPAC

name is (3R,4S)-4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic

acid[1].

Chemical Structure
The chemical formula of citrinin is C₁₃H₁₄O₅, and it has a molecular weight of 250.25 g/mol [1].

The molecule possesses a planar structure with conjugated bonds, which contributes to its
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autofluorescence[1].

Physicochemical Properties
Citrinin presents as lemon-yellow, disordered crystals that melt with decomposition at

approximately 175-178.5°C[1]. It is sparingly soluble in water but demonstrates solubility in

various organic solvents and alkaline solutions[2].

Table 1: Physicochemical Properties of Citrinin

Property Value References

Molecular Formula C₁₃H₁₄O₅ [1]

Molecular Weight 250.25 g/mol [1]

Melting Point 175-178.5 °C (decomposes) [1]

UV Absorption Maxima (in

Methanol)
223, 251, 330 nm [3]

Fluorescence (HPLC-FLD)
Excitation: ~330-331 nm,

Emission: ~500 nm
[4][5]

Table 2: Solubility of Citrinin
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Solvent Solubility References

Water Sparingly soluble [2]

Ethanol ~2 mg/mL [3]

Methanol Soluble [6]

Acetonitrile Soluble [2]

Chloroform Soluble [2]

Dimethyl sulfoxide (DMSO) ~20 mg/mL [3]

Dimethylformamide (DMF) ~20 mg/mL [3]

Aqueous alkaline solutions

(NaOH, Na₂CO₃)
Soluble [2]

Spectroscopic Data
Detailed spectroscopic data for citrinin is crucial for its identification and characterization.

While extensive peak assignments for ¹H and ¹³C NMR and a detailed FT-IR peak table are not

readily available in the public domain, the following provides a summary of available

information.

Table 3: Spectroscopic Data for Citrinin
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Technique Solvent/Method
Key
Features/Peaks

References

UV-Visible

Spectroscopy
Methanol

λmax: 223, 251, 330

nm
[3]

Fluorescence

Spectroscopy
HPLC Mobile Phase

Excitation: ~330-331

nm, Emission: ~500

nm

[4][5]

¹³C NMR CDCl₃

A publicly available

spectrum indicates

characteristic peaks

for the polyketide

structure, but detailed

assignments are not

provided.

FT-IR KBr disc

A publicly available

spectrum shows

characteristic

absorptions for

hydroxyl, carbonyl,

and aromatic

functionalities, but a

detailed peak list is

not provided.

Biosynthesis of Citrinin
Citrinin is a secondary metabolite synthesized by fungi through the polyketide pathway. The

biosynthesis involves a set of conserved genes, including citS, mrl1, mrl2, mrl4, mrl6, and mrl7.

The process begins with the synthesis of a polyketide chain by a polyketide synthase, followed

by a series of enzymatic modifications including cyclization, oxidation, and methylation to yield

the final citrinin molecule. The exact biosynthetic pathway can vary slightly between different

fungal species, such as Monascus and Penicillium/Aspergillus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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